N-cyclopentyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-cyclopentyl-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H17N5/c1-2-8-13(9-3-1)21-16-14(10-19-21)15(17-11-18-16)20-12-6-4-5-7-12/h1-3,8-12H,4-7H2,(H,17,18,20)
• InChI Key: YQFJEGVWUURTDA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=C3C=NN(C3=NC=N2)C4=CC=CC=C4
• Molecular Formula: C16H17N5
• Molecular Weight: 279.34 g/mol
• CAS No.: 797018-11-2

Description

“N-cyclopentyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a compound that belongs to the class of pyrazolopyrimidines. It has a molecular formula of C17H19N5. The compound should be stored in a dark place, under an inert atmosphere, at a temperature of 2-8°C.

Synthesis Analysis

The synthesis of pyrazolopyrimidines has been reported in several studies. For instance, one method involves the use of MeONa in MeOH to react with 5-amino-1-phenyl-1H-pyrazolo-4-carbonitrile and the appropriate N-substituted isatin.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed based on its InChI code: 1S/C17H19N5/c1-3-7-13(8-4-1)21-16-15-11-20-22(17(15)19-12-18-16)14-9-5-2-6-10-14/h2,5-6,9-13H,1,3-4,7-8H2,(H,18,19,21).

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 135.1267. The compound appears as a brown solid with a melting point of 183-144°C.

Future Directions

The future directions for “N-cyclopentyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” could involve further investigations into its potential as a CDK2 inhibitor for cancer treatment. Additionally, the compound could be explored for its anticancer activity against various cancer cell lines.

Mechanism of Action

Target of Action

N-cyclopentyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine primarily targets Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein kinase involved in the regulation of the cell cycle, and its inhibition is an appealing target for cancer treatment .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . The pyrazolo[3,4-d]pyrimidine scaffold of the compound is an isostere of the adenine ring of ATP, allowing the molecule to mimic hinge region binding interactions in kinase active sites . This interaction leads to the inhibition of CDK2, thereby affecting the cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, leading to the alteration of various downstream biochemical pathways. The primary pathway affected is the cell cycle progression pathway, where CDK2 plays a crucial role. Inhibition of CDK2 can lead to cell cycle arrest, thereby inhibiting the proliferation of cancer cells .

Pharmacokinetics

These properties can help predict the observed antitumor activity .

Result of Action

The inhibition of CDK2 by this compound results in significant cytotoxic activities against various cancer cell lines . It has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, and moderate activity against HepG-2 . The compound also induces apoptosis within HCT cells .

Biochemical Analysis

Biochemical Properties

N-cyclopentyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine interacts with CDK2, a crucial enzyme in cell cycle regulation . The nature of this interaction involves the compound binding to the active site of the enzyme, potentially inhibiting its activity .

Cellular Effects

The effects of this compound on cells are significant. It has been shown to inhibit the growth of various cell lines, including MCF-7 and HCT-116 . This compound influences cell function by altering cell cycle progression and inducing apoptosis within cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to the active site of CDK2 . This binding interaction potentially inhibits the enzyme’s activity, leading to alterations in cell cycle progression and the induction of apoptosis .

Temporal Effects in Laboratory Settings

Over time, this compound continues to exert its inhibitory effects on CDK2, leading to sustained alterations in cell cycle progression and apoptosis

Metabolic Pathways

Given its interaction with CDK2, it may influence pathways related to cell cycle regulation .

Subcellular Localization

The subcellular localization of this compound is not well known. Given its interaction with CDK2, it may be localized to areas of the cell where this enzyme is active .